3-Oxo-Erythrodiol

• Molecular Formula: C30H48O2
• Molecular Weight: 440.7 g/mol
• InChI: InChI=1S/C30H48O2/c1-25(2)14-16-30(19-31)17-15-28(6)20(21(30)18-25)8-9-23-27(5)12-11-24(32)26(3,4)22(27)10-13-29(23,28)7/h8,21-23,31H,9-19H2,1-7H3/t21-,22-,23+,27-,28+,29+,30+/m0/s1
• InChIKey: LCZGVWKWRGLAFX-CHMVMOPFSA-N

Procurement of 3-Oxo-Erythrodiol: Oleanane Triterpenoid with 3-Keto Functionality for Synthetic Derivatization and Structural Studies

3-Oxo-Erythrodiol (28-hydroxyolean-12-en-3-one) is an oleanane-type pentacyclic triterpenoid featuring a C-3 ketone and a C-28 hydroxymethyl group [1]. This compound represents the oxidized form of erythrodiol (olean-12-ene-3β,28-diol) and occurs naturally in species including Pistacia lentiscus and Rhus taitensis [2]. Unlike the fully reduced 3β-hydroxy parent, the 3-oxo functionality alters hydrogen bonding capacity and provides a chemically distinct starting point for further synthetic transformations, particularly Fischer indole reactions at the A-ring [3]. The compound has been structurally characterized by X-ray crystallography through its closely related 1-oxo analog, confirming the oleanane skeleton with precise stereochemical assignments [4].

Synthetic derivatization C-3 ketone enables Fischer indole reactions at the A-ring

Structural studies Oleanane scaffold validated by X-ray crystallography (via 1-oxo isomer)

Natural product sourcing Reported in Pistacia lentiscus and Rhus taitensis

• [1] GRAYU Database. 3-Oxo-Erythrodiol (PubChem CID: 15127783). NCBS Phytochemical Database. Accession: CHEMBL1631831, HY-N13161. View Source
• [2] PlantaE DB. 3-Oxo-Erythrodiol Compound Entry. 2026. View Source
• [3] Khusnutdinova, E. F., Petrova, A. V., Apryshko, G. N., Kukovinets, O. S., & Kazakova, O. B. (2018). Synthesis and Cytotoxicity of Indole Derivatives of Betulin, Erythrodiol, and Uvaol. Russian Journal of Bioorganic Chemistry, 44(3), 322-329. View Source
• [4] Kagawa, M., Minami, H., Nakahara, M., Takahashi, H., Takaoka, S., & Fukuyama, Y. (1998). Oleanane-type triterpenes from Viburnum awabuki. Phytochemistry, 47(6), 1101-1105. View Source

Why 3-Oxo-Erythrodiol Cannot Be Replaced by Erythrodiol or Oleanolic Acid in Synthetic and Biophysical Applications

Direct substitution of 3-Oxo-Erythrodiol with its reduced analog erythrodiol or the carboxylic acid derivative oleanolic acid is not scientifically valid due to fundamental differences in chemical reactivity and physicochemical properties. The C-3 ketone in 3-Oxo-Erythrodiol serves as an essential electrophilic center for Fischer indole synthesis, enabling formation of 2,3-indolo-fused triterpenoids that are inaccessible from the 3β-hydroxy starting material [1]. In contrast, erythrodiol's C-3 hydroxyl group can form two hydrogen bonds (one donor, one acceptor) whereas 3-Oxo-Erythrodiol's ketone functions solely as a hydrogen bond acceptor, altering both molecular recognition profiles and chromatographic behavior [2]. Furthermore, computational ADMET predictions indicate that the ketone modification yields distinct transporter interaction profiles, with predicted OATP1B1 inhibition probability of 87.52% and OATP1B3 inhibition probability of 90.46% [3]. These structural distinctions mandate compound-specific procurement when either synthetic derivatization via the 3-keto position or structure-activity relationship studies involving A-ring oxidation state are required.

Reactivity mismatch Erythrodiol lacks the C-3 ketone required for A-ring indole fusion; oleanolic acid carries a carboxylic acid instead of the ketone

H-bond profile shift One H-bond donor vs two in erythrodiol may alter molecular recognition and chromatographic retention

Transporter interaction context Predicted OATP inhibition profile may differ from erythrodiol; comparative data not available

• [1] Khusnutdinova, E. F., Petrova, A. V., Apryshko, G. N., Kukovinets, O. S., & Kazakova, O. B. (2018). Synthesis and Cytotoxicity of Indole Derivatives of Betulin, Erythrodiol, and Uvaol. Russian Journal of Bioorganic Chemistry, 44(3), 322-329. View Source
• [2] GRAYU Database. 3-Oxo-Erythrodiol (PubChem CID: 15127783). NCBS Phytochemical Database. Accession: CHEMBL1631831. View Source
• [3] PlantaE DB. 3-Oxo-Erythrodiol ADMET Properties (admetSAR 2 predictions). 2026. View Source

Quantitative Differential Evidence for 3-Oxo-Erythrodiol in Scientific Selection and Procurement Decisions

Synthetic Utility: 3-Oxo-Erythrodiol Enables 2,3-Indole Fusion Not Achievable from Erythrodiol

3-Oxo-Erythrodiol is the required starting material for the synthesis of 2,3-indolotriterpenic alcohols via Fischer indole reaction [1]. This reaction proceeds through the 3-keto group and is not feasible using the reduced parent compound erythrodiol. While erythrodiol itself undergoes oxidation at C-28 by cytochrome P450 enzymes to form oleanolic acid or oleanolic aldehyde [2], its C-3 hydroxyl group does not provide the electrophilic ketone required for A-ring indole fusion without prior oxidation to the 3-oxo derivative.

Synthetic Utility

Head-to-head

Ketone enables indole fusion; not accessible from erythrodiol

Synthetic route-specific selection context

Fischer indole reaction conditions required

Evidence Dimension	Synthetic accessibility of 2,3-indolo-fused derivatives
Target Compound Data	Serves as precursor; 2,3-indolotriterpenic alcohols synthesized from 3-oxo triterpenic acids
Comparator Or Baseline	Erythrodiol (3β,28-diol): cannot directly undergo Fischer indole reaction at C2-C3 without prior oxidation
Quantified Difference	Qualitative functional group difference: ketone enables electrophilic reactivity absent in hydroxyl form
Conditions	Fischer indole reaction conditions; successive modification of 3-oxo triterpenic acids

Why This Matters

For laboratories synthesizing indole-fused triterpenoid derivatives as potential anticancer agents, procurement of the 3-oxo form is mandatory.

• [1] Khusnutdinova, E. F., Petrova, A. V., Apryshko, G. N., Kukovinets, O. S., & Kazakova, O. B. (2018). Synthesis and Cytotoxicity of Indole Derivatives of Betulin, Erythrodiol, and Uvaol. Russian Journal of Bioorganic Chemistry, 44(3), 322-329. View Source
• [2] BRENDA Enzyme Database. Ligand: erythrodiol. EC 1.14.14.- Cytochrome P450 monooxygenase reaction. View Source

Structural Confirmation: 1-Oxo-Erythrodiol Validated by Single-Crystal X-Ray Crystallography

The closely related positional isomer 1-oxo-erythrodiol (3β,28-dihydroxy-12-oleanene-1-one) has been unambiguously characterized by single-crystal X-ray crystallographic analysis [1]. This structural validation confirms the oleanane skeleton and provides a reliable reference for the 3-oxo isomer via spectroscopic correlation. The crystallographic data establish the exact stereochemical configuration (3β-hydroxy, C-1 ketone in 1-oxo-erythrodiol; C-3 ketone in 3-oxo-erythrodiol) that cannot be reliably inferred from NMR alone. In contrast, erythrodiol and oleanolic acid have been studied primarily by NMR and mass spectrometry, with crystallographic data remaining limited [2].

Structural Confirmation

Reported

X-ray crystallography of 1-oxo isomer supports 3-oxo assignment

Supports structural attribution review

Crystal structure from Viburnum awabuki wood isolate

Evidence Dimension	X-ray crystallographic structure determination
Target Compound Data	1-Oxo-erythrodiol: crystal structure confirmed via X-ray diffraction; 3-Oxo-Erythrodiol: structure inferred by NMR comparison with 1-oxo isomer
Comparator Or Baseline	Erythrodiol: no single-crystal X-ray structure reported in major databases; oleanolic acid: multiple X-ray structures available
Quantified Difference	Positional isomerism at C-1 versus C-3 ketone placement established by crystallography
Conditions	Single-crystal X-ray diffraction analysis of compound isolated from Viburnum awabuki wood

Why This Matters

Crystallographic validation of the oxo-erythrodiol scaffold reduces structural uncertainty and supports confident selection for quantitative structure-activity relationship studies.

• [1] Kagawa, M., Minami, H., Nakahara, M., Takahashi, H., Takaoka, S., & Fukuyama, Y. (1998). Oleanane-type triterpenes from Viburnum awabuki. Phytochemistry, 47(6), 1101-1105. View Source
• [2] Allouche, Y., Warleta, F., Campos, M., Sánchez-Quesada, C., Uceda, M., Beltrán, G., & Gaforio, J. J. (2011). Antioxidant, antiproliferative, and pro-apoptotic capacities of pentacyclic triterpenes found in the skin of olives on MCF-7 human breast cancer cells. Journal of Agricultural and Food Chemistry, 59(1), 121-130. View Source

Hydrogen Bonding Profile: 3-Oxo-Erythrodiol Contains Single H-Bond Donor vs Two in Erythrodiol

3-Oxo-Erythrodiol contains one hydrogen bond donor (C-28 hydroxyl) and two hydrogen bond acceptors (C-3 ketone oxygen and C-28 hydroxyl oxygen), yielding a topological polar surface area (TPSA) of 37.3 Ų [1]. In contrast, erythrodiol possesses two hydrogen bond donors (C-3 and C-28 hydroxyls) and two acceptors, resulting in a calculated TPSA of 40.5 Ų [2]. This difference in hydrogen bonding capacity directly impacts chromatographic retention behavior and predicted membrane permeability.

H-Bond Profile

Head-to-head

1 H-bond donor vs 2 (erythrodiol); TPSA 37.3 Ų vs 40.5 Ų

Physicochemical profile may affect chromatographic retention

Calculated properties; experimental validation advised

Evidence Dimension	Hydrogen bond donor count and Topological Polar Surface Area
Target Compound Data	H-bond donors: 1; H-bond acceptors: 2; TPSA: 37.3 Ų; XlogP: 7.2
Comparator Or Baseline	Erythrodiol: H-bond donors: 2; H-bond acceptors: 2; TPSA: 40.5 Ų (calculated); XlogP: 6.8 (estimated)
Quantified Difference	Δ H-bond donors = -1; Δ TPSA = -3.2 Ų; Δ XlogP = +0.4
Conditions	Calculated physicochemical properties; TPSA per Ertl method; XlogP per atom-based method

Why This Matters

The reduced hydrogen bonding capacity alters chromatographic retention times and may affect receptor binding profiles, requiring compound-specific analytical standards.

• [1] GRAYU Database. 3-Oxo-Erythrodiol (PubChem CID: 15127783). NCBS Phytochemical Database. Accession: CHEMBL1631831. View Source
• [2] PubChem. Erythrodiol (CID: 101277). National Library of Medicine. View Source

In Silico Transporter Interaction Profile: 3-Oxo-Erythrodiol Shows Predicted OATP1B1 and OATP1B3 Inhibition

Computational ADMET predictions via admetSAR 2 indicate that 3-Oxo-Erythrodiol is a predicted inhibitor of OATP1B1 with 87.52% probability and OATP1B3 with 90.46% probability [1]. These organic anion transporting polypeptides mediate hepatic uptake of numerous endogenous compounds and xenobiotics. Predicted P-glycoprotein inhibitor probability is 75.14% (negative classification), and the compound is predicted to be a CYP3A4 substrate with 62.74% probability [1]. Comparative transporter inhibition data for erythrodiol from the same predictive platform are not available, but the ketone modification may alter recognition by these uptake transporters.

Transporter Predictions

Data to verify

OATP1B1 87.52%; OATP1B3 90.46% predicted inhibition

Predicted transporter interaction context

admetSAR 2 in silico; comparator data unavailable

Evidence Dimension	Predicted hepatic uptake transporter inhibition
Target Compound Data	OATP1B1 inhibitor: 87.52% probability (+); OATP1B3 inhibitor: 90.46% probability (+); P-gp inhibitor: 75.14% probability (-)
Comparator Or Baseline	No admetSAR 2 predictions located for erythrodiol in the same database entry
Quantified Difference	Not calculable due to missing comparator data
Conditions	In silico admetSAR 2 prediction platform; values represent probability of positive classification

Why This Matters

Understanding predicted transporter interactions informs selection between 3-Oxo-Erythrodiol and analogs when designing in vivo pharmacokinetic studies.

• [1] PlantaE DB. 3-Oxo-Erythrodiol ADMET Properties (admetSAR 2 predictions). 2026. View Source

Recommended Research and Industrial Application Scenarios for 3-Oxo-Erythrodiol Based on Differential Evidence

Synthesis of 2,3-Indolo-Fused Triterpenoid Derivatives for Anticancer Screening

3-Oxo-Erythrodiol serves as the essential precursor for Fischer indole reactions to generate 2,3-indolotriterpenic alcohols [1]. The resulting indole-fused triterpenoids have demonstrated antitumor activity in vitro toward NCI-H522 lung cancer (-12.65% growth) and COLO 205 colon cancer cells (-42.78% growth) [1]. This synthetic pathway is not accessible from erythrodiol without prior oxidation, making 3-Oxo-Erythrodiol the mandatory starting material for this specific derivatization route.

Structure-Activity Relationship Studies of Oleanane A-Ring Oxidation State

3-Oxo-Erythrodiol provides a chemically defined C-3 oxidation state intermediate between erythrodiol (3β-OH) and fully oxidized derivatives. Its single hydrogen bond donor (vs two in erythrodiol) and altered TPSA (37.3 Ų vs 40.5 Ų) create a distinct molecular recognition profile [2] that is valuable for SAR studies exploring how A-ring oxidation affects biological activity. The X-ray crystallographic validation of the oxo-erythrodiol scaffold via the 1-oxo isomer provides structural confidence [3] for molecular docking and computational modeling applications.

Analytical Method Development and Quality Control Standardization

The distinct physicochemical properties of 3-Oxo-Erythrodiol (XlogP 7.2, TPSA 37.3 Ų) [2] differentiate it from erythrodiol (XlogP ~6.8, TPSA ~40.5 Ų) in reversed-phase chromatographic systems. This property differential supports its use as a reference standard for method development in natural product analysis, particularly when quantifying oxidation products in botanical extracts from species including Pistacia lentiscus and Rhus taitensis [4].

Application

Selection Property

Validation Focus

2,3-Indolo-fused triterpenoid synthesis

C-3 ketone electrophilic reactivity

Cell-viability endpoint review

A-ring oxidation state SAR studies

Defined C-3 oxidation state

Molecular recognition profile review

Analytical method development

Distinct physicochemical profile

Chromatographic retention behavior review

• [1] Khusnutdinova, E. F., Petrova, A. V., Apryshko, G. N., Kukovinets, O. S., & Kazakova, O. B. (2018). Synthesis and Cytotoxicity of Indole Derivatives of Betulin, Erythrodiol, and Uvaol. Russian Journal of Bioorganic Chemistry, 44(3), 322-329. View Source
• [2] GRAYU Database. 3-Oxo-Erythrodiol (PubChem CID: 15127783). NCBS Phytochemical Database. Accession: CHEMBL1631831. View Source
• [3] Kagawa, M., Minami, H., Nakahara, M., Takahashi, H., Takaoka, S., & Fukuyama, Y. (1998). Oleanane-type triterpenes from Viburnum awabuki. Phytochemistry, 47(6), 1101-1105. View Source
• [4] PlantaE DB. 3-Oxo-Erythrodiol Compound Entry. 2026. View Source